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Compound of Interest

Compound Name: 5-Chloro-2-fluoropyridine

Cat. No.: B074285

This document provides crucial safety and logistical information for the proper disposal of 5-
Chloro-2-fluoropyridine (CAS No. 1480-65-5), a flammable and hazardous chemical.
Adherence to these procedural steps is vital for ensuring personnel safety and environmental
protection. These guidelines are intended for researchers, scientists, and drug development
professionals.

Immediate Safety and Handling for Disposal

Before beginning any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for 5-Chloro-2-fluoropyridine.[1] This compound is classified as a flammable liquid and
is harmful if swallowed, causes skin irritation, and can result in serious eye damage.[2][3][4]

Personal Protective Equipment (PPE): To mitigate risks, the following personal protective
equipment must be worn:

Eye Protection: Chemical safety goggles or a face shield.[2][5]
o Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).[2][5]

» Body Protection: A flame-retardant lab coat. In situations with a risk of splashing, a chemical-
resistant apron should also be used.[1][5]

o Respiratory Protection: All handling and disposal preparation should occur in a well-
ventilated area, preferably within a chemical fume hood to prevent the inhalation of vapors.
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[1][5] A NIOSH/MSHA or European Standard EN 149 approved respirator should be used if
exposure limits are at risk of being exceeded.[6]

Step-by-Step Disposal Protocol

1. Waste ldentification and Segregation: 5-Chloro-2-fluoropyridine is a halogenated organic
compound and must be managed as hazardous waste.[5][7] It is critical to segregate this waste
from non-halogenated waste streams to ensure proper disposal.[5] This chemical should never
be disposed of down the drain or in regular trash.[7] Do not mix with incompatible materials
such as strong acids or bases.[7]

2. Container Selection and Labeling:

o Container: Utilize a chemically compatible, leak-proof container equipped with a secure
screw-top cap.[7] Polyethylene or glass containers are generally appropriate, but
compatibility should always be verified.[7]

o Labeling: The container must be clearly labeled as "Hazardous Waste" before any waste is
added.[7] The label must include:

o The full chemical name: "5-Chloro-2-fluoropyridine” (no abbreviations).[7]

o For mixtures, a list of all constituents and their approximate percentages.[7]

o The date when waste was first added to the container (accumulation start date).[7]

o The name and contact information of the principal investigator or laboratory manager.[7]

o Aclear indication of the specific hazards (e.g., "Flammable," "Toxic," "Corrosive").[2][7]
3. On-Site Accumulation:

» Waste containers should be stored in a designated Satellite Accumulation Area (SAA), which
must be at or near the point of generation and under the control of laboratory personnel.[7]

» The container must remain closed at all times, except when actively adding waste.[7]
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e The use of secondary containment, such as a larger chemically resistant bin, is strongly
recommended to contain any potential leaks or spills.[7]

4. Spill and Leak Procedures: In the event of a spill, evacuate unnecessary personnel and
remove all sources of ignition.[6] Spills should be contained and absorbed using an inert
material like sand or vermiculite.[7][8] The absorbed material must be collected into a
designated, sealed container for hazardous waste.[7] Do not allow the chemical to enter drains
or waterways.[7][9]

5. Arranging for Final Disposal: Hazardous waste must be disposed of through a licensed
hazardous waste disposal company.[7] The recommended method for halogenated organic
compounds is high-temperature incineration in a chemical incinerator equipped with an
afterburner and scrubber.[3][9]

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
waste pickup.[7]

o Complete all required waste pickup forms, providing accurate information about the waste
composition.[7]

Quantitative Data Summary

Property Value Citations
Chemical Formula CsHsCIFN [3]
CAS Number 1480-65-5 [6]
Molecular Weight 131.54 g/mol [3]
Flash Point 52.2 °C (126.0 °F) - closed cup  [2]
Density 1.311 g/mL at 25 °C [2]
Storage Class 3 - Flammable liquids [2]
Water Hazard Class WGK 3 (Germany) [2]

o 0.2 ppb (for halogenated
Release to Water Limit o [10]
pyridines generally)
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Disposal Workflow
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Figure 1: Disposal Workflow for 5-Chloro-2-fluoropyridine

Click to download full resolution via product page

Caption: Disposal Workflow for 5-Chloro-2-fluoropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 10.40 CFR § 721.8675 - Halogenated pyridines. | Electronic Code of Federal Regulations
(e-CFR) | US Law | LIl / Legal Information Institute [law.cornell.edu]

 To cite this document: BenchChem. [Essential Guide to the Safe Disposal of 5-Chloro-2-
fluoropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074285#5-chloro-2-fluoropyridine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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